Cas no 1784336-45-3 (3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine)

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine is a heterocyclic compound featuring a fused imidazo[1,5-a]pyridine core with a trifluoromethyl substituent and an aminomethyl functional group. Its structural characteristics, including the electron-withdrawing CF₃ group and the reactive primary amine, make it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The compound’s rigid bicyclic framework enhances binding affinity in target interactions, while the trifluoromethyl group improves metabolic stability and lipophilicity. Its versatility allows for further derivatization, enabling applications in the development of pharmaceuticals, particularly for central nervous system (CNS) targets and enzyme inhibitors. The compound is typically handled under controlled conditions due to its reactive amine moiety.
3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine structure
1784336-45-3 structure
Product Name:3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine
CAS No:1784336-45-3
MF:
MW:
CID:4613998
Update Time:2025-06-12

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T900288-10mg
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3
10mg
$ 70.00 2022-06-02
TRC
T900288-50mg
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3
50mg
$ 230.00 2022-06-02
TRC
T900288-100mg
[3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3
100mg
$ 340.00 2022-06-02
Chemenu
CM287895-1g
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine
1784336-45-3 97%
1g
$747 2023-03-26
Chemenu
CM287895-1g
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine
1784336-45-3 97%
1g
$706 2021-08-18
Chemenu
CM287895-5g
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine
1784336-45-3 97%
5g
$1374 2021-08-18
Chemenu
CM287895-10g
(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine
1784336-45-3 97%
10g
$1917 2021-08-18
Enamine
EN300-358926-0.05g
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3 93%
0.05g
$245.0 2023-03-08
Enamine
EN300-358926-0.1g
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3 93%
0.1g
$366.0 2023-03-08
Enamine
EN300-358926-0.25g
[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-yl]methanamine
1784336-45-3 93%
0.25g
$524.0 2023-03-08

Additional information on 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridin-1-ylmethanamine

Comprehensive Overview of 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3)

The compound 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its imidazo[1,5-a]pyridine core and trifluoromethyl substituent, is a prime example of modern heterocyclic chemistry. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine is no exception, as its CF3 group contributes to improved lipophilicity and binding affinity to biological targets. Researchers are particularly interested in its potential applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in precision medicine.

The synthesis of CAS No. 1784336-45-3 involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key reactions include cyclization and amination steps, which are optimized for yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize this compound, ensuring its suitability for biological evaluations. The growing interest in small molecule therapeutics has further propelled research into this chemical space.

From a pharmacological perspective, the imidazo[1,5-a]pyridine moiety is known to exhibit diverse biological activities. The 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine has shown promise in preliminary studies as a potential central nervous system (CNS) agent, with particular relevance to conditions like anxiety and depression. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for neurotherapeutic development, a hot topic in contemporary drug discovery.

In the context of green chemistry, researchers are also exploring sustainable synthetic routes for CAS No. 1784336-45-3. The incorporation of catalytic methods and biodegradable solvents aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This aspect resonates with the increasing consumer and regulatory focus on eco-friendly drug production.

The commercial availability of 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine through specialized chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Its structure-activity relationship (SAR) studies are frequently cited in patent literature, highlighting its potential as a lead compound. As the pharmaceutical industry continues to prioritize novel heterocycles, this molecule remains at the forefront of innovation.

For researchers investigating drug-likeness parameters, this compound offers an excellent case study. Its molecular weight, logP, and hydrogen bond donor/acceptor counts fall within the desirable ranges outlined by Lipinski's rule of five. These properties, combined with its synthetic accessibility, make it a versatile building block for combinatorial chemistry libraries.

In conclusion, 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-1-ylmethanamine (CAS No. 1784336-45-3) represents a compelling area of research at the intersection of synthetic chemistry and drug discovery. Its structural uniqueness and biological relevance position it as a molecule of continuing interest in the pursuit of next-generation therapeutics. As scientific understanding of its mechanisms deepens, we anticipate seeing more applications emerge in both academic and commercial spheres.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.